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Compound of Interest

Compound Name: H-Val-Pro-OtBu . HCl

CAS No.: 60108-51-2

Cat. No.: B1458431

Get Quote

CAS Number: 60108-51-2 Formula: C₁₄H₂₆N₂O₃[1] · HCl Molecular Weight: 306.83 g/mol (Salt

form)

Executive Summary & Critical Handling Warning
H-Val-Pro-OtBu · HCl is a dipeptide ester salt combining the lipophilicity of the tert-butyl (OtBu)

group with the ionic character of the hydrochloride salt. While it serves as a robust building

block, it possesses a latent instability characteristic of the Val-Pro sequence: the risk of

Diketopiperazine (DKP) formation.

The DKP Hazard
The Val-Pro sequence is sterically prone to spontaneous cyclization when the N-terminus is

deprotonated (free base). The cis-conformation of the proline peptide bond facilitates the

nucleophilic attack of the N-terminal amine onto the C-terminal ester, ejecting tert-butanol and

forming the cyclic byproduct cyclo(Val-Pro).

Core Directive: Always store this compound as the HCl salt. Only neutralize the salt in situ

immediately prior to the coupling reaction.
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Physicochemical Profile
Property Specification Notes

Appearance White to off-white powder
Hygroscopic; store in

desiccator.

Molecular Structure Dipeptide ester salt
Valine (N-term) coupled to

Proline (C-term protected).

Acidity Acidic (HCl salt)
pH ~3-4 in aqueous solution

(10% w/v).

Hygroscopicity Moderate to High

Absorbs atmospheric moisture;

handle under N₂/Ar

recommended.

Melting Point Decomposes >140°C
Exact MP varies by crystal

habit and residual solvent.

Solubility Data Matrix
The solubility of H-Val-Pro-OtBu[2][3][4] · HCl is dictated by the competition between the ionic

ammonium chloride head group and the lipophilic tert-butyl ester/valine side chain.

Quantitative & Qualitative Solubility Table
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Solvent Class Solvent Solubility Rating
Operational
Context

Chlorinated
DCM

(Dichloromethane)
High

Preferred for

Coupling. The

lipophilic OtBu group

allows good solubility

in DCM, unlike many

peptide salts.

Polar Aprotic
DMF

(Dimethylformamide)
High

Standard solvent for

peptide synthesis;

excellent for

dissolving the salt

before neutralization.

Polar Aprotic
DMSO (Dimethyl

Sulfoxide)
High

Used for analysis

(NMR) or difficult

couplings; difficult to

remove.

Polar Protic Methanol / Ethanol High

Good for dissolution,

but avoid for coupling

(nucleophilic

competition).

Esters Ethyl Acetate Moderate

Soluble, but often

requires small % of

MeOH or DCM to fully

solvate the salt form.

Ethers Diethyl Ether / MTBE Insoluble

Primary Anti-Solvent.

Used to precipitate the

product during

purification.

Alkanes Hexanes / Heptane Insoluble
Used to wash away

non-polar impurities.

Aqueous Water High Soluble, but risk of

hydrolysis. Avoid
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prolonged storage in

aqueous solution.

Experimental Protocols
Protocol A: In-Situ Neutralization & Coupling
(Recommended)
Context: Using H-Val-Pro-OtBu · HCl as a nucleophile in a coupling reaction (e.g., with an

Fmoc-Amino Acid).

Suspension: Suspend 1.0 equivalent of H-Val-Pro-OtBu · HCl in anhydrous DCM (approx. 10

mL per gram). It may appear as a cloudy suspension initially.

Neutralization: Add DIEA (Diisopropylethylamine) dropwise (2.0 - 2.5 equivalents).

Observation: The suspension should clear rapidly as the free base is liberated and

solvated by the DCM.

Critical Timing: Proceed to Step 3 within 5 minutes to prevent DKP formation.

Coupling: Immediately add the pre-activated electrophile (e.g., Fmoc-AA-OPfp or Fmoc-AA-

OH/HATU mixture) to the solution.

Monitoring: Monitor reaction via HPLC or TLC. The DKP byproduct (if formed) will appear as

a distinct, non-polar spot/peak compared to the linear tripeptide.

Protocol B: Purification via Precipitation ("Crash Out")
Context: Isolating the intermediate after synthesis or purification.

Dissolution: Dissolve the crude oily residue in a minimum volume of DCM or Methanol (1-2

mL/g).

Precipitation: Slowly add the solution dropwise into a vigorously stirred beaker of cold Diethyl

Ether (10-20 volumes relative to the peptide solution).
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Filtration: A white precipitate should form immediately. Filter under vacuum (sintered glass

funnel) and wash the cake 3x with cold ether.

Drying: Dry under high vacuum (< 1 mbar) at room temperature for 12 hours.

Visualized Workflows
Figure 1: Solubility & Purification Decision Tree
This diagram illustrates the logic flow for selecting solvents based on the process stage

(Reaction vs. Purification).
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Caption: Decision tree for solvent selection. Note the critical "Immediate Use" warning in the

coupling branch to avoid cyclization.

Figure 2: The DKP Formation Mechanism
Understanding the failure mode is essential for troubleshooting low yields.
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Caption: Mechanism of Diketopiperazine (DKP) formation. The reaction is driven by the cis-

amide bond of Proline once the amine is free.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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